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Compound of Interest

Compound Name: N,N-Dibutylacetamide

Cat. No.: B075695

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
N,N-Dibutylacetamide. The information is curated for researchers, scientists, and
professionals in drug development who require precise data for their work. This document
presents quantitative data in structured tables, details experimental methodologies for key
property determination, and includes visualizations for chemical synthesis and experimental
workflows.

Core Physical and Chemical Properties

N,N-Dibutylacetamide is a colorless liquid with an acetamide-like odor.[1][2] It is soluble in
organic solvents such as ethanol and ether.[1][3]

General and Physical Properties
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Property Value Source

Molecular Formula C1oH21NO [3]14]

Molecular Weight 171.28 g/mol [31[4]

Appearance Colorless liquid [2]

Density 0.88 g/cm? [3][4]

Boiling Point 241-244 °C [3][4]

77-78 °C at 0.6 mmHg [3114]

120-135 °C at 2 kPa [11[3]

Melting Point :: sz;ltiz?:)le (liquid at room

Flash Point >110 °C [31[4]

Refractive Index 1.4470 [3]

Vapor Pressure 0.0555 mmHg at 25 °C [3]
Chemical Identifiers

Identifier Value Source

CAS Number 1563-90-2 [4]

EINECS Number 216-358-8 [4]

SMILES CCCCN(CCCC)C(=0)C [4]
InChl=1S/C10H21NO/c1-4-6-
InChl 8-11(10(3)12)9-7-5-2/h4- 3]

9H2,1-3H3

Spectral Data

Spectroscopic data is crucial for the identification and characterization of N,N-
Dibutylacetamide.
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NMR Spectroscopy
e H NMR (400 MHz, CDCIs): & 3.30, 3.21, 2.08, 1.53, 1.32, 0.94, 0.92 ppm.[5]

e 13C NMR: Spectral data is available and can be accessed through chemical databases.[6]

Other Spectroscopic Data

e Mass Spectrometry (GC-MS): Data is available, with the molecular ion peak observed at m/z
171.[7]

« Infrared (IR) Spectroscopy: Vapor phase IR spectral data is available.[8]

Experimental Protocols

The following sections outline the methodologies for determining the key physical properties of
N,N-Dibutylacetamide. These are based on established standard procedures.

Density Determination

The density of N,N-Dibutylacetamide can be determined using a digital density meter,
following a method similar to ASTM D4052.[1] This technique involves introducing a small liquid
sample into an oscillating U-tube.[2] The change in the oscillation frequency, which is
proportional to the mass of the sample, is used to calculate the density.[2]

Boiling Point Determination

The boiling point can be determined using a method analogous to OECD 103. The liquid is
heated, and the temperature is recorded when stable boiling is observed. The observed
temperature is then corrected for atmospheric pressure.[9]

Melting Point Determination

As N,N-Dibutylacetamide is a liquid at room temperature, a melting point determination is not
applicable. For solid organic compounds, a capillary tube method, such as ASTM E324, is
commonly employed.[3] A small, powdered sample is placed in a capillary tube and heated,
and the temperature range from the initial to the final melting point is recorded.[3]
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Solubility Assessment

A general procedure for assessing solubility involves adding a small, measured amount of the
solute (N,N-Dibutylacetamide) to a specific volume of a solvent (e.g., water, ethanol, ether) in
a test tube.[10] The mixture is agitated, and the degree of dissolution is observed.[10] For
guantitative measurements, ASTM E1148 provides standardized methods for determining the
agueous solubility of organic compounds.[4]

Flash Point Measurement

The flash point can be determined using a closed-cup tester, such as the Pensky-Martens
apparatus, as described in ASTM D93.[11] The sample is heated in a closed cup, and an
ignition source is periodically introduced into the vapor space until a flash is observed.[12]

Visualizations
Synthesis of N,N-Dibutylacetamide

N,N-Dibutylacetamide is synthesized via the condensation reaction of acetyl chloride and di-n-
butylamine.[3]

(Di-n-butylamine)
(Acetyl Chloride) + Din-butylamine N,N-Dibutylacetamide —byproduct__I 0

Click to download full resolution via product page

Caption: Synthesis of N,N-Dibutylacetamide.

Experimental Workflow for Melting Point Determination

The following diagram illustrates a generalized workflow for determining the melting point of a
solid organic compound using the capillary method.
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Caption: Capillary Melting Point Determination Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b075695?utm_src=pdf-custom-synthesis
https://store.astm.org/d4052-22.html
https://ayalytical.com/astm-d7777/
https://ayalytical.com/astm-d7777/
https://store.astm.org/e0324-16.html
https://store.astm.org/e1148-02.html
https://www.chemicalbook.com/SpectrumEN_1563-90-2_1HNMR.htm
https://www.pachemtech.eu/index.php/en/services/laboratory-services/147-standard-test-method-for-density-and-relative-density-of-liquids-by-digital-density-meter-astm-d-4052
https://www.pachemtech.eu/index.php/en/services/laboratory-services/147-standard-test-method-for-density-and-relative-density-of-liquids-by-digital-density-meter-astm-d-4052
https://store.astm.org/d0092-24.html
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://store.astm.org/d0093-20.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.benchchem.com/product/b075695#n-n-dibutylacetamide-physical-and-chemical-properties
https://www.benchchem.com/product/b075695#n-n-dibutylacetamide-physical-and-chemical-properties
https://www.benchchem.com/product/b075695#n-n-dibutylacetamide-physical-and-chemical-properties
https://www.benchchem.com/product/b075695#n-n-dibutylacetamide-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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